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Compound of Interest

Compound Name: Propyl pyruvate

Cat. No.: B1595436 Get Quote

An In-depth Technical Guide to Propyl Pyruvate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of propyl pyruvate. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Molecular Structure and Properties
Propyl pyruvate, with the IUPAC name propyl 2-oxopropanoate, is an organic compound

classified as an α-keto ester.[1] Its structure consists of a pyruvate group esterified with a

propyl group.[1] This compound is a colorless to pale yellow liquid with a sweet, caramellic, and

floral aroma.[2][3]

The molecular formula for propyl pyruvate is C₆H₁₀O₃.[1][3][4][5] It possesses a molecular

weight of approximately 130.14 g/mol .[1][3][4] The structural arrangement includes both a

ketone and an ester functional group, contributing to its chemical reactivity.[1]

Caption: Molecular structure of propyl pyruvate (C₆H₁₀O₃).

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of propyl
pyruvate.
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Property Value Reference

Molecular Weight 130.14 g/mol [1][3][4]

Molecular Formula C₆H₁₀O₃ [1][3][4][5]

CAS Number 20279-43-0 [1][4][6][7]

Density 1.012 - 1.020 g/cm³ at 20°C [1][2][3][6]

Boiling Point
168.00 - 169.00 °C at 760.00

mm Hg
[2][8]

Refractive Index 1.406 - 1.414 at 20°C [1][2][3][6]

Flash Point 142.00 °F (61.11 °C) [2][6][8]

Vapor Pressure 1.540 mm/Hg at 25.00 °C [2]

Solubility
Practically insoluble in water;

Soluble in ethanol
[1][3]

logP (o/w) 0.58 - 0.9 [2][3][8]

Topological Polar Surface Area 43.4 Å² [1]

Experimental Protocols
While specific, detailed protocols for the synthesis of propyl pyruvate are not extensively

published, a general method can be inferred from standard esterification procedures for pyruvic

acid. One such general protocol is the Fischer esterification of pyruvic acid with propanol.

Generalized Synthesis of Propyl Pyruvate via Fischer Esterification:

Materials:

Pyruvic acid

n-Propanol

Sulfuric acid (catalyst)
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Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

A mixture of pyruvic acid and an excess of n-propanol is prepared in a round-bottom flask.

A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

The reaction mixture is heated under reflux for several hours to drive the esterification to

completion. The reaction progress can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

After cooling to room temperature, the excess propanol is removed under reduced

pressure.

The residue is dissolved in an organic solvent and washed with a saturated sodium

bicarbonate solution to neutralize the acidic catalyst, followed by washing with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated.

The crude propyl pyruvate is then purified by fractional distillation under reduced

pressure.

This protocol is a generalized representation and may require optimization of reaction

conditions, such as temperature, reaction time, and catalyst concentration, for optimal yield and

purity.

Spectroscopic Data
The structural characterization of propyl pyruvate is typically confirmed using spectroscopic

methods.[1] Infrared (IR) spectroscopy would show characteristic absorption bands for the

carbonyl (C=O) stretching of both the ketone and the ester functional groups. Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H and ¹³C) provides detailed information about the chemical
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environment of the hydrogen and carbon atoms, confirming the propyl and pyruvate moieties.

[1] Mass spectrometry can be used to determine the molecular weight and fragmentation

pattern of the molecule.[3]

Applications
Propyl pyruvate is recognized for its use as a flavoring agent in the food industry.[2][3][6][7] Its

sweet and fruity aroma makes it a valuable component in various food products.[2][3] In a

research context, as a derivative of pyruvic acid, it may be used in studies related to

metabolism and the biological roles of α-keto acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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